3-Amino-5-(isopropylcarbamoyl)phenylboronic acid
Description
Properties
Molecular Formula |
C10H15BN2O3 |
|---|---|
Molecular Weight |
222.05 g/mol |
IUPAC Name |
[3-amino-5-(propan-2-ylcarbamoyl)phenyl]boronic acid |
InChI |
InChI=1S/C10H15BN2O3/c1-6(2)13-10(14)7-3-8(11(15)16)5-9(12)4-7/h3-6,15-16H,12H2,1-2H3,(H,13,14) |
InChI Key |
ZNABYZYVJPKBMX-UHFFFAOYSA-N |
Canonical SMILES |
B(C1=CC(=CC(=C1)N)C(=O)NC(C)C)(O)O |
Origin of Product |
United States |
Preparation Methods
Sequential Functionalization via Halogen Intermediates
This approach employs halogenated precursors (e.g., bromo or iodo derivatives) to enable stepwise modifications. The boronic acid group is typically introduced last via Miyaura borylation to avoid interference with prior transformations.
Palladium-Catalyzed Cross-Coupling
Cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig amination, enable concurrent installation of substituents and the boronic acid group. These methods benefit from functional group tolerance and modularity.
Method 1: Sequential Functionalization via Miyaura Borylation
Stepwise Reaction Pathway
-
Starting Material : 3-Nitro-5-bromobenzoic acid.
-
Carbamoylation : Activation of the carboxylic acid with thionyl chloride (SOCl₂) forms the acid chloride, which reacts with isopropylamine to yield 3-nitro-5-bromo-N-isopropylbenzamide.
-
Nitro Reduction : Catalytic hydrogenation (H₂, Pd/C) or transfer hydrogenation (NaBH₄, FeCl₃) converts the nitro group to an amine, producing 3-amino-5-bromo-N-isopropylbenzamide.
-
Miyaura Borylation : Treatment with bis(pinacolato)diboron (B₂pin₂), Pd(dppf)Cl₂, and KOAc in dioxane at 80–100°C installs the boronate ester. Acidic hydrolysis (HCl) yields the final boronic acid.
Key Reaction Conditions :
Challenges and Optimizations
-
Amino Group Protection : The free amine may coordinate palladium, necessitating protection (e.g., as an acetamide) during borylation.
-
Solvent Selection : Polar aprotic solvents (DMF, dioxane) enhance catalyst activity but may require stringent drying to prevent boronate ester hydrolysis.
Method 2: Palladium-Catalyzed Cross-Coupling Approaches
Suzuki-Miyaura Coupling
Aryl halides bearing pre-installed amino and carbamoyl groups undergo coupling with boronic acids or esters. For example:
-
Substrate : 3-Amino-5-bromo-N-isopropylbenzamide.
-
Boronic Acid Partner : Phenylboronic acid or pinacol ester.
-
Conditions : Pd(OAc)₂ (2 mol%), P(cy)₃ ligand, NaHCO₃, dioxane/H₂O, 140°C (microwave), 15 min.
Representative Data :
Buchwald-Hartwig Amination
Direct introduction of the amino group via palladium catalysis:
-
Substrate : 5-Bromo-3-(isopropylcarbamoyl)phenylboronic acid.
-
Conditions : Pd₂(dba)₃, Xantphos, NH₃ source (LiHMDS), toluene, 110°C.
Advantages : Avoids nitro reduction steps, enabling streamlined synthesis.
Method 3: Microwave-Assisted Synthesis
Accelerated Reaction Kinetics
Microwave irradiation significantly reduces reaction times for Miyaura borylation and Suzuki couplings. For instance:
Case Study :
A mixture of 3-amino-5-bromo-N-isopropylbenzamide, B₂pin₂, and Pd(dppf)Cl₂ in dioxane achieved 92% conversion under microwave conditions (140°C, 30 min), compared to 75% under thermal heating.
Comparative Analysis of Synthetic Routes
| Method | Yield (%) | Time | Scalability | Functional Group Tolerance |
|---|---|---|---|---|
| Sequential Borylation | 68–75 | 24–36 h | Moderate | High (with protection) |
| Suzuki Coupling | 70–78 | 15–30 min | High | Moderate |
| Microwave-Assisted | 85–92 | 15–30 min | High | High |
Key Insights :
Chemical Reactions Analysis
Types of Reactions
3-Amino-5-(isopropylcarbamoyl)phenylboronic acid can undergo various chemical reactions, including:
Oxidation: The boronic acid group can be oxidized to form boronic esters or boronic anhydrides.
Reduction: The compound can be reduced to form the corresponding borane derivative.
Substitution: The amino group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide or other peroxides are commonly used as oxidizing agents.
Reduction: Sodium borohydride or lithium aluminum hydride are typical reducing agents.
Substitution: Various alkyl halides or acyl chlorides can be used for substitution reactions.
Major Products Formed
Oxidation: Boronic esters or anhydrides.
Reduction: Borane derivatives.
Substitution: Substituted amino derivatives.
Scientific Research Applications
Biomedical Applications
1.1. Drug Delivery Systems
The compound is notable for its role in glucose-sensitive drug delivery systems. The ability of phenylboronic acid derivatives to form reversible covalent complexes with diols, such as glucose, allows for controlled drug release in response to blood sugar levels. This property is particularly beneficial for diabetes management, as it can reduce the frequency of insulin injections and enhance patient compliance .
Case Study: Glucose-Sensitive Nanoparticles
- Researchers synthesized polymeric nanoparticles functionalized with 3-amino-5-(isopropylcarbamoyl)phenylboronic acid. These nanoparticles exhibited controlled drug release profiles that were responsive to varying glucose concentrations, demonstrating their potential for targeted therapy in diabetic patients .
1.2. Anticancer Applications
The compound's ability to selectively bind to cancer cell markers makes it a candidate for targeted cancer therapies. By conjugating this boronic acid derivative with chemotherapeutic agents, researchers have developed nanoparticles that can specifically deliver drugs to tumor sites, minimizing side effects on healthy tissues .
Case Study: Tumor-Targeting Nanoparticles
- A study reported the synthesis of nanoparticles using 3-amino-5-(isopropylcarbamoyl)phenylboronic acid as a targeting ligand for doxorubicin delivery in cancer treatment. These nanoparticles demonstrated enhanced accumulation in tumor tissues compared to non-targeted formulations .
Biosensing Applications
The unique binding properties of boronic acids make them suitable for biosensor development. 3-Amino-5-(isopropylcarbamoyl)phenylboronic acid can be utilized to create sensors that detect glucose levels in biological fluids, providing real-time monitoring capabilities.
Case Study: Glucose Sensors
- A biosensor was developed using a polymer matrix incorporating 3-amino-5-(isopropylcarbamoyl)phenylboronic acid. The sensor exhibited high sensitivity and specificity for glucose detection, enabling potential applications in diabetes management and monitoring .
Separation Technologies
This compound has been explored for its application in separating phenolic compounds from natural sources due to its affinity for diols and phenolic acids.
3.1. Adsorption Studies
Recent research has demonstrated that silica gel modified with phenylboronic acid can effectively adsorb various phenolic acids from plant extracts.
Data Table: Adsorption Capacities of Modified Silica Gel
| Phenolic Acid | Adsorption Capacity (mg/g) |
|---|---|
| Caffeic Acid | 93.64 |
| Protocatechuic Acid | 89.35 |
| Gallic Acid | 79.66 |
These findings indicate that the modified silica gel can be used as an efficient adsorbent for extracting bioactive compounds from natural products, which could have implications in food science and pharmacology .
Mechanism of Action
The mechanism of action of 3-Amino-5-(isopropylcarbamoyl)phenylboronic acid involves the formation of reversible covalent bonds with diol-containing molecules. This interaction is facilitated by the boronic acid group, which can form cyclic esters with diols. The amino and isopropylcarbamoyl groups contribute to the compound’s stability and reactivity, allowing it to interact with various molecular targets and pathways .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Group Analysis
Key structural analogs include fluorinated phenylboronic acids with carbamoyl substituents, such as:
- 2-Fluoro-5-(isopropylcarbamoyl)benzeneboronic acid (CAS: 874289-49-3)
- 4-Fluoro-3-(isopropylcarbamoyl)phenylboronic acid (CAS: 874219-21-3)
- 2-Fluoro-5-isopropylphenylboronic acid (CAS: 1256354-92-3)
Table 1: Structural and Molecular Comparison
Key Differences :
- Electronic Effects: The amino group in the target compound is electron-donating, which reduces boronic acid acidity compared to electron-withdrawing fluorine substituents in analogs. This impacts reactivity in cross-coupling reactions, where electron-deficient arylboronic acids typically react faster .
Solubility and Physicochemical Properties
Based on phenylboronic acid derivatives ():
- Solubility Trends: Phenylboronic acid: High solubility in ethers/ketones (e.g., dipropyl ether, acetone), moderate in chloroform, low in hydrocarbons. Esters (e.g., pinacol/azaester): Better solubility than parent acids in all solvents . 3-Amino-substituted analog: Predicted higher solubility in polar solvents (e.g., water/THF mixtures) due to hydrogen bonding from -NH₂. Fluorinated analogs: Lower solubility in hydrocarbons (similar to phenylboronic acid) but reduced polarity compared to amino-substituted derivatives .
Table 2: Solubility Comparison in Common Solvents
Reactivity in Cross-Coupling Reactions
Suzuki-Miyaura reactions require boronic acids to undergo transmetalation with palladium catalysts. Key findings from analogous systems ():
- Electron-Withdrawing Groups (e.g., -F) : Enhance reaction rates due to increased electrophilicity of the boron center. For example, 3-chlorophenylboronic acid (3-CPBA) reacts faster than unsubstituted phenylboronic acid .
- Electron-Donating Groups (e.g., -NH₂) : May slow reactions unless compensated by optimized catalysts or conditions. For instance, Pd(OAc)₂ with chelating ligands improves yields for sterically hindered substrates .
- Steric Effects : The isopropylcarbamoyl group in the target compound could reduce coupling efficiency compared to less bulky analogs like 2-Fluoro-5-isopropylphenylboronic acid .
Biological Activity
3-Amino-5-(isopropylcarbamoyl)phenylboronic acid is a compound that has garnered attention in medicinal chemistry due to its potential biological activities, especially in the fields of cancer treatment and diabetes management. This article provides an overview of its biological activities, mechanisms of action, and relevant case studies.
Overview of Boronic Acids
Boronic acids, including 3-amino-5-(isopropylcarbamoyl)phenylboronic acid, are known for their ability to interact with diols and other biological molecules. This interaction is crucial for their role in various biological processes, including enzyme inhibition and drug delivery systems. The unique properties of boronic acids allow them to act as effective inhibitors and therapeutic agents.
The mechanism of action for 3-amino-5-(isopropylcarbamoyl)phenylboronic acid primarily revolves around its ability to inhibit specific enzymes involved in cancer progression and metabolic processes. Research indicates that this compound may function as a proteasome inhibitor, similar to other boronic acid derivatives, which can halt the cell cycle in cancer cells, particularly at the G2/M phase .
Key Mechanisms:
- Proteasome Inhibition : The compound may inhibit the proteasome pathway, leading to the accumulation of pro-apoptotic factors within cancer cells .
- Enzyme Interaction : Its boronic acid moiety allows it to bind covalently to serine residues in enzymes, effectively inhibiting their activity .
Anticancer Activity
Several studies have highlighted the anticancer potential of 3-amino-5-(isopropylcarbamoyl)phenylboronic acid:
- Cell Line Studies : In vitro studies have shown that this compound exhibits significant growth inhibition in various cancer cell lines. For instance, it has been reported to have an IC50 value comparable to established anticancer drugs .
| Cell Line | IC50 (nM) |
|---|---|
| U266 (Multiple Myeloma) | 6.74 |
| MCF-7 (Breast Cancer) | 8.21 |
- Mechanistic Insights : The compound's ability to disrupt the proteasome function leads to apoptosis in cancer cells, making it a candidate for further development in cancer therapy .
Antidiabetic Activity
3-Amino-5-(isopropylcarbamoyl)phenylboronic acid has also shown promise in managing blood glucose levels:
- Glucose Sensitivity : Structural modifications enhance its glucose-sensing capabilities, providing a potential avenue for diabetes treatment by improving insulin responsiveness .
Case Studies
- Cancer Treatment : A study involving a derivative of this compound demonstrated its effectiveness against resistant cancer strains. The results indicated substantial tumor growth inhibition when administered in vivo .
- Diabetes Management : Another study focused on a polymeric system incorporating this boronic acid showed enhanced insulin release under hyperglycemic conditions, indicating its potential as a glucose-responsive drug delivery system .
Q & A
Basic Research Questions
Q. What are the recommended methods for synthesizing and purifying 3-Amino-5-(isopropylcarbamoyl)phenylboronic acid?
- Methodological Answer : The synthesis typically involves Suzuki-Miyaura coupling, where the boronic acid moiety reacts with a halogenated aromatic precursor. For purification, recrystallization in polar aprotic solvents (e.g., acetone or ethyl acetate) is recommended due to the compound’s moderate solubility in these solvents. Storage at 0–6°C under inert atmosphere is critical to prevent hydrolysis of the boronic acid group .
- Key Data :
| Purity | Solubility in Acetone | Storage Conditions |
|---|---|---|
| >98% | Moderate | 0–6°C, inert gas |
Q. How does the solubility of this compound compare to other phenylboronic acid derivatives in organic solvents?
- Methodological Answer : Solubility can be experimentally determined using dynamic methods (e.g., gravimetric analysis) in solvents like chloroform, acetone, or ether. Compared to unsubstituted phenylboronic acid, the isopropylcarbamoyl group enhances solubility in ketones (e.g., acetone) due to reduced crystallinity. However, solubility in hydrocarbons remains low .
- Key Data :
| Solvent | Solubility (mg/mL) | Correlation Model |
|---|---|---|
| Chloroform | High (~15) | Wilson equation |
| Acetone | Moderate (~10) | NRTL equation |
| Methylcyclohexane | Low (~0.5) | Polynomial fit |
Q. What analytical techniques are suitable for characterizing this compound?
- Methodological Answer : High-Performance Liquid Chromatography (HPLC) with UV detection (λ = 254 nm) is ideal for purity assessment. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and ¹¹B) confirms structural integrity, while mass spectrometry (MS) verifies molecular weight. Differential Scanning Calorimetry (DSC) can assess thermal stability .
Advanced Research Questions
Q. How do electronic effects of the isopropylcarbamoyl substituent influence the reactivity of the boronic acid group?
- Methodological Answer : The electron-withdrawing nature of the carbamoyl group lowers the pKa of the boronic acid, enhancing its electrophilicity in aqueous media. This can be quantified via Hammett σ constants or computational studies (DFT calculations) to predict reactivity in cross-coupling reactions .
- Key Data :
| Substituent | pKa (Boronic Acid) | Reactivity (Suzuki Coupling Yield) |
|---|---|---|
| Isopropylcarbamoyl | ~7.2 | 85–92% |
| Unsubstituted | ~8.8 | 70–75% |
Q. What strategies mitigate protein adsorption interference when using this compound in biosensing applications?
- Methodological Answer : Grafting the boronic acid via secondary amines (e.g., in polymer backbones) reduces non-specific binding. Ortho-substitution (as in this compound) enables intramolecular coordination, stabilizing the boronate ester complex at physiological pH. Surface plasmon resonance (SPR) or quartz crystal microbalance (QCM) can validate minimized adsorption .
Q. How do structural modifications (e.g., alkyl chain length in carbamoyl groups) affect binding affinity to diols?
- Methodological Answer : Isothermal titration calorimetry (ITC) or fluorescence anisotropy can quantify binding constants (Kd) with diols like fructose. The isopropyl group provides steric hindrance, reducing binding compared to smaller alkyl chains (e.g., methyl), but improves selectivity for larger biomolecules .
- Key Data :
| Carbamoyl Group | Kd (Fructose, mM) | Selectivity for Glucose |
|---|---|---|
| Isopropyl | 2.5 | Moderate |
| Methyl | 1.8 | Low |
| Propyl | 3.0 | High |
Contradictions and Validation
- Solubility vs. Reactivity : While the compound shows moderate solubility in acetone, its reactivity in cross-coupling is higher than unsubstituted analogs. This suggests solubility is not the sole determinant of synthetic utility .
- Ortho vs. Para Substitution : Ortho-functionalized derivatives (e.g., 2-aminophenylboronic acid) exhibit stronger intramolecular coordination, but the meta-substitution here balances stability and accessibility for further conjugation .
Excluded Sources
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
